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Compound of Interest

Compound Name: Aluminum Hydroxide

Cat. No.: B7797984 Get Quote

Essential Safety and Handling Guide for Aluminum
Hydroxide
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for handling Aluminum Hydroxide, including operational and disposal plans.

Chemical Identifier:

CAS Number: 21645-51-2

Personal Protective Equipment (PPE)
When handling Aluminum Hydroxide, the following personal protective equipment is essential

to ensure personal safety in the laboratory.
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PPE Category Item Specification

Eye/Face Protection Safety Glasses or Goggles

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1][2] A face

shield may be appropriate

when splashing is a risk.

Hand Protection Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[1] Nitrile rubber

gloves are a suitable option.

Body Protection Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[1][3] A lab coat is

standard. For larger quantities,

a base-resistant apron or

smock is recommended.[4]

Respiratory Protection Respirator

A NIOSH-approved respirator

with a dust cartridge should be

used if exposure limits are

exceeded or if irritation is

experienced.[5] For nuisance-

level dust, an N95 or better

particulate respirator is

recommended.[6] For short-

term interventions, a P3 type

mask is advised.[7]

Occupational Exposure Limits
While specific OSHA PELs and ACGIH TLVs for Aluminum Hydroxide are not established, the

following guidelines should be considered to minimize exposure.[5][8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pim-resources.coleparmer.com/sds/99360.pdf
https://www.fishersci.com/store/msds?partNumber=AC219130250&productDescription=ALUMINUM+HYDROXIDE+POWDER+25G&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/99360.pdf
https://pim-resources.coleparmer.com/sds/99360.pdf
https://www.kremer-pigmente.com/elements/resources/products/files/58942_SDS.pdf
https://drs.illinois.edu/Page/SafetyLibrary/baseshydroxides
https://ny02208580.schoolwires.net/cms/lib/NY02208580/Centricity/Shared/Material%20Safety%20Data%20Sheets%20_MSDS_/MSDS%20Sheets_Aluminum_Hydroxide_26_00.pdf
https://vvc-keenan.safecollegessds.com/document/repo/2357fbb0-3a08-11e0-9b6e-d8d230712f36
https://en.gazfinder.com/aluminium-hydroxide/
https://www.benchchem.com/product/b7797984?utm_src=pdf-body
https://ny02208580.schoolwires.net/cms/lib/NY02208580/Centricity/Shared/Material%20Safety%20Data%20Sheets%20_MSDS_/MSDS%20Sheets_Aluminum_Hydroxide_26_00.pdf
http://medbox.iiab.me/modules/en-cdc/www.cdc.gov/niosh/ipcsneng/neng0373.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7797984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organization Limit Value

MAK (Germany) Respirable Fraction 1.5 mg/m³

TRGS 900 (Germany) Air-borne Fraction 1.25 mg/m³ (general dust limit)

TRGS 900 (Germany) Inhalable Fraction 10 mg/m³ (general dust limit)

Safe Handling and Storage Procedures
Adherence to proper handling and storage protocols is critical for maintaining a safe laboratory

environment.

Handling:

Ensure adequate ventilation and use local exhaust where dust is generated.[9]

Avoid generating dust.[9]

Minimize dust generation and accumulation.[1]

Avoid contact with skin and eyes.[1]

Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly closed container.[1]

Store in a cool, dry, well-ventilated area.[1]

Keep away from incompatible substances such as strong oxidizing agents and acids.[2][10]

Spill and Disposal Procedures
In the event of a spill or the need for disposal, the following steps should be taken.

Spill Cleanup:

Wear appropriate personal protective equipment as outlined above.[1]
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Sweep or vacuum up the material, avoiding dust generation.[1]

Place the material into a suitable, labeled disposal container.[1][11]

Clean the spill area with water.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

Containers may retain product residues and should be handled as hazardous waste.[6]

First Aid Measures
In case of exposure to Aluminum Hydroxide, follow these first aid guidelines.

Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention.[1]

Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated

clothing.[1]

Inhalation: Remove from exposure to fresh air. If breathing is difficult, give oxygen. Seek

medical attention if symptoms persist.[1]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Seek immediate medical attention.[1]

Procedural Workflow for Handling Aluminum
Hydroxide
The following diagram outlines the step-by-step process for the safe handling of Aluminum
Hydroxide in a laboratory setting.
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Figure 1: Safe Handling Workflow for Aluminum Hydroxide
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Caption: Procedural workflow for the safe handling of Aluminum Hydroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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